Cas no 1806846-87-6 (Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate
• CAS No: 1806846-87-6
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878214
• Update Time: 2025-05-20

Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-8(11(12)13)3-7(5-14)9(15-6)4-10(16)17-2/h3,11H,4H2,1-2H3
• InChI Key： LERLECBLJVAAET-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CC(=O)OC)=NC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate

Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate: A Comprehensive Overview

The compound Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1806846-87-6) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 5, and a methyl group at position 6, along with an acetate ester group at position 2. These substituents contribute to the compound's reactivity, stability, and potential for use in various chemical reactions and applications.

Recent studies have highlighted the importance of Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The cyano group at position 3 acts as an electron-withdrawing substituent, which can influence the electronic properties of the pyridine ring and enhance its reactivity in nucleophilic aromatic substitution reactions. Similarly, the difluoromethyl group at position 5 introduces fluorine atoms, which are known to improve the lipophilicity and pharmacokinetic profiles of drug molecules.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. One common approach is the Friedel-Crafts alkylation or acylation reaction, followed by substitution reactions to introduce the cyano and difluoromethyl groups. The final step involves esterification to attach the acetate group at position 2. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate has shown promise in several areas. Its ability to act as an electrophilic substrate makes it valuable in organocatalysis and transition-metal-catalyzed reactions. For instance, it has been used as a building block in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents. Additionally, its fluorinated substituents make it suitable for use in fluorinated materials research, where such compounds are sought after for their unique physical and chemical properties.

Recent research has also focused on understanding the photophysical properties of Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate. Studies have demonstrated that this compound exhibits interesting fluorescence behavior under UV light, which could be harnessed for applications in optoelectronics or sensing technologies. Furthermore, its thermal stability has been evaluated under various conditions, revealing its suitability for high-temperature applications in materials science.

From an environmental perspective, Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate has been assessed for its biodegradability and ecotoxicity. Initial studies suggest that it is not readily biodegradable under standard conditions; however, further research is required to fully understand its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1806846-87-6) is a versatile compound with significant potential in multiple fields of chemistry and materials science. Its unique structure enables it to serve as a valuable building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.